![molecular formula C10H10FNO B6204132 3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine CAS No. 1530825-00-3](/img/no-structure.png)
3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine is a chemical compound with the molecular formula C10H10FNO and a molecular weight of 179.1909 . It is listed under the CAS Number: 1530825-00-3 .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as this compound, is a topic of interest in recent literature . The methods of synthesis of 2-, 3-, 4-fluoropyridines, di-, tri-, polyfluoropyridines, perfluoroalkylpyridines and also fluoropyridines fused with carbo-, heterocycles are presented . A paper titled “Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients” provides an overview of the synthesis and applications of trifluoromethylpyridine (TFMP) and its derivatives in the agrochemical and pharmaceutical industries .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using various techniques such as FTIR, 1H and 13C NMR spectroscopy, and mass spectrometry . Single crystals of the compound can be measured by X-ray diffraction and subjected to crystallographic and conformational analyses .Safety and Hazards
Future Directions
Fluoropyridines, including 3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine, are gaining interest in the field of medicinal chemistry . They are being used in the design of drugs for the treatment of autoimmune diseases and as PI3K-γ kinase inhibitors . The development of fluorinated chemicals has been steadily increasing due to the high availability of the fluorinated synthetic blocks, effective fluorinating reagents, reliable fluorination technology, and the accumulation of basic and advanced knowledge of fluorine chemistry .
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine involves the introduction of a fluoro group onto a pyridine ring, followed by the addition of a cyclopropanecarbonyl group at the 1-position of the pyridine ring. The methyl group is then added to the cyclopropanecarbonyl group to form the final compound.", "Starting Materials": [ "2,5-difluoropyridine", "1-methylcyclopropanecarboxylic acid", "thionyl chloride", "methylmagnesium bromide", "diethyl ether", "tetrahydrofuran", "sodium hydroxide", "water" ], "Reaction": [ "Step 1: 2,5-difluoropyridine is reacted with thionyl chloride in the presence of a base to form 3-fluoropyridine.", "Step 2: 3-fluoropyridine is then reacted with 1-methylcyclopropanecarboxylic acid in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form 3-fluoro-5-(1-methylcyclopropanecarboxamido)pyridine.", "Step 3: The carbonyl group of the amide is reduced using methylmagnesium bromide in diethyl ether to form the corresponding alcohol.", "Step 4: The alcohol is then treated with sodium hydroxide in water to form 3-fluoro-5-(1-methylcyclopropanecarbonyl)pyridine." ] } | |
CAS RN |
1530825-00-3 |
Molecular Formula |
C10H10FNO |
Molecular Weight |
179.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.